Cas no 459196-57-7 (2-(2-Ethylanilino)-1H-pyrimidin-6-one)

• Product Name: 2-(2-Ethylanilino)-1H-pyrimidin-6-one
• CAS No: 459196-57-7
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 1020933
• Update Time: 2023-08-02

2-(2-Ethylanilino)-1H-pyrimidin-6-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone,2-[(2-ethylphenyl)amino]-(9CI)
• 2-(2-ethylanilino)-1H-pyrimidin-6-one
• Oprea1_178399
• 2-((2-Ethylphenyl)amino)pyrimidin-4(1H)-one
• 4(1h)-pyrimidinone,2-[(2-ethylphenyl)amino]-
• 2-(2-Ethylanilino)-1H-pyrimidin-6-one

• Inchi： 1S/C12H13N3O/c1-2-9-5-3-4-6-10(9)14-12-13-8-7-11(16)15-12/h3-8H,2H2,1H3,(H2,13,14,15,16)
• InChI Key： YHFARVOOTUQMDI-UHFFFAOYSA-N
• SMILES： O=C1C=CN=C(N1)NC1C=CC=CC=1CC

Computed Properties

• Exact Mass: 215.106
• Monoisotopic Mass: 215.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.5